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Compound of Interest

Compound Name: Methyl 2,3,4-trimethoxybenzoate

CAS No.: 6395-18-2

Cat. No.: B1355400

Get Quote

Precision Synthesis, Characterization, and
Pharmaceutical Utility
Executive Summary
Methyl 2,3,4-trimethoxybenzoate (MW: 226.23 g/mol ) is a critical intermediate in the

synthesis of cardiovascular pharmacophores, most notably Trimetazidine.

Unlike its ubiquitous isomer, methyl 3,4,5-trimethoxybenzoate (a derivative of gallic acid), the

2,3,4-isomer possesses a distinct steric and electronic profile due to the ortho-methoxy

substitution. This monograph provides a definitive technical guide for researchers, addressing

the common regiochemical confusion between these isomers, detailing a high-yield synthetic

protocol, and establishing robust analytical criteria for validation.

Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models.

Note the physical state distinction: while the 3,4,5-isomer is a solid (mp 82–84 °C), the 2,3,4-

isomer is typically isolated as an oil.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1355400#bc-rfq
https://www.benchchem.com/product/b1355400/docs?utm_src=pdf-body#technical-monograph-methyl-2-3-4-trimethoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Molecular Weight 226.23 g/mol Calculated (C₁₁H₁₄O₅)

CAS Registry Number 20029-76-9
Distinct from 3,4,5-isomer

(1916-07-0)

Molecular Formula C₁₁H₁₄O₅

Physical State Colorless to Pale Yellow Oil
Lit. Ref: J. Org.[1][2] Chem.

2013; MDPI 2023

Density ~1.134 g/cm³ Predicted

Boiling Point ~340 °C Predicted (760 mmHg)

Solubility
Soluble in CHCl₃, MeOH,

EtOAc
Insoluble in water

Synthetic Protocol: Acid-Catalyzed Esterification
Objective: Selective synthesis of methyl 2,3,4-trimethoxybenzoate from 2,3,4-

trimethoxybenzoic acid. Rationale: Direct esterification is preferred over methylation of

dihydroxy-benzoates to avoid regioselectivity issues associated with phenol alkylation.

Materials
Precursor: 2,3,4-Trimethoxybenzoic acid (1.0 eq)

Solvent/Reagent: Methanol (anhydrous, excess)

Catalyst: Sulfuric Acid (H₂SO₄, conc., 0.5–1.0 eq)

Workup: Sodium Bicarbonate (NaHCO₃, 5% aq), Dichloromethane (DCM), Magnesium

Sulfate (MgSO₄).[3]

Methodology
Reaction Setup:
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In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,3,4-

trimethoxybenzoic acid (e.g., 7 mmol, 1.5 g) in Methanol (20 mL).

Critical Step: Add concentrated H₂SO₄ (0.3 mL) dropwise. The reaction is exothermic;

cooling in an ice bath during addition is recommended for scale-up >10g.

Reflux:

Attach a reflux condenser and heat the mixture to reflux (approx. 65 °C) under an inert

atmosphere (N₂) for 24 hours.

In-Process Control (IPC): Monitor by TLC (EtOAc/Hexane 3:7). The starting acid (lower

R_f) should disappear, replaced by the less polar ester (higher R_f).

Workup & Isolation:

Evaporate the bulk methanol under reduced pressure.

Redissolve the oily residue in Dichloromethane (DCM).

Wash 1: Wash the organic layer with 5% NaHCO₃ solution. Why? This removes unreacted

acid and neutralizes the catalyst.

Wash 2: Wash with brine to remove residual water.

Drying: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purification:

The product is typically obtained as a pure colorless oil (Yield >90%).[3] If slight coloration

persists, pass through a short pad of silica gel eluting with 10% EtOAc/Hexane.

Workflow Visualization
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Figure 1: Step-by-step workflow for the acid-catalyzed synthesis of methyl 2,3,4-
trimethoxybenzoate.

Analytical Validation: The Isomer Check
The most common error in this synthesis is misidentifying the 3,4,5-isomer. Nuclear Magnetic

Resonance (NMR) is the definitive tool for validation.

1H NMR Distinction Logic (400 MHz, CDCl₃)
The 3,4,5-Isomer (Symmetric):

Aromatic Region: Shows a Singlet (s) integrating for 2 protons (positions 2 and 6 are

equivalent).

The 2,3,4-Isomer (Asymmetric - Target):

Aromatic Region: Shows Two Doublets (d).[4]

δ 7.56 ppm (d, J=8.0 Hz, 1H): Proton at position 6 (ortho to carbonyl, deshielded).

δ 6.66 ppm (d, J=8.0 Hz, 1H): Proton at position 5 (ortho to methoxy, shielded).

Key Indicator: The coupling constant (

Hz) is characteristic of ortho coupling.

13C NMR Data
Carbonyl (C=O): δ 166.2 ppm[2]

Aromatic Carbons: δ 157.3, 154.8, 143.1 (C-O substituted carbons), 125.8, 107.0 (C-H

carbons).

Analytical Decision Tree
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Figure 2: NMR logic gate for distinguishing the 2,3,4-isomer from the common 3,4,5-isomer.

Pharmaceutical Context: Trimetazidine[6]
Methyl 2,3,4-trimethoxybenzoate serves as a direct congener to the synthesis of

Trimetazidine (an anti-anginal agent).

Mechanism: The 2,3,4-trimethoxybenzyl moiety is the pharmacophore responsible for the

drug's metabolic modulation (inhibition of ketoacyl-CoA thiolase).

Synthetic Route: While Trimetazidine is often synthesized via the reduction of the aldehyde

and subsequent chlorination/amination, the ester provides a pathway to the alcohol

intermediate via hydride reduction (e.g., LiAlH₄).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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